2-(4-methoxyphenyl)-N-(2-(1-methylindolin-5-yl)-2-(pyrrolidin-1-yl)ethyl)acetamide

• IUPAC Name: 2-(4-methoxyphenyl)-N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-pyrrolidin-1-ylethyl]acetamide
• InChI: InChI=1S/C24H31N3O2/c1-26-14-11-20-16-19(7-10-22(20)26)23(27-12-3-4-13-27)17-25-24(28)15-18-5-8-21(29-2)9-6-18/h5-10,16,23H,3-4,11-15,17H2,1-2H3,(H,25,28)
• InChI Key: UZAZRNIBXYQQRG-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C1C=CC(=C2)C(CNC(=O)CC3=CC=C(C=C3)OC)N4CCCC4
• Molecular Formula: C24H31N3O2
• Molecular Weight: 393.5 g/mol

Description

2-(4-methoxyphenyl)-N-(2-(1-methylindolin-5-yl)-2-(pyrrolidin-1-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C24H31N3O2 and its molecular weight is 393.531. The purity is usually 95%.
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Scientific Research Applications

Pharmaceutical Applications and Biological Activities

• Neuroprotective and Dermatological Applications : Compounds with similar structural features have been found to possess various activities such as cardiac, nephrotropic, neuroprotective, dermatological, and cytostatic properties. These findings suggest potential applications in treating conditions related to these biological functions (Habernickel, 2002).

• Insecticidal Activity : Pyridine derivatives have been synthesized and tested for their toxicity against cowpea aphid, showing that certain compounds possess moderate to strong aphidicidal activities. This indicates potential applications in agricultural pest control (Bakhite et al., 2014).

• Enzyme Inhibitory Activities : A study on synthesized N-(Substituted)-5-(1-(4-methoxyphenylsulfonyl)piperidin-4-yl)-4H-1,2,4-triazol-3-ylthio) acetamide derivatives evaluated their inhibition potential against several enzymes, suggesting potential applications in designing enzyme inhibitors for therapeutic purposes (Virk et al., 2018).

Synthesis and Chemical Properties

• Synthesis Methodologies : Various synthesis methodologies have been explored for compounds with related structures, including conventional and microwave-assisted synthesis. These studies provide insights into efficient synthesis routes that could be applicable to the target compound, potentially improving its accessibility for research and application (Virk et al., 2018).

• Solid-State Behavior and Mechanochemical Formation : Research on apremilast, a compound with a related structural motif, has shown interesting solid-state behavior and the ability to form solvates and cocrystals via mechanochemical processes. This highlights the importance of understanding the solid-state properties of pharmaceutical compounds for formulation development (Dudek et al., 2018).